3-(Tert-butyl)-1-(3-pyridyl)pyrazole-5-amine

• IUPAC Name: 5-tert-butyl-2-pyridin-3-ylpyrazol-3-amine
• InChI: InChI=1S/C12H16N4/c1-12(2,3)10-7-11(13)16(15-10)9-5-4-6-14-8-9/h4-8H,13H2,1-3H3
• InChI Key: PKZOPZWDEDXAED-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C(=C1)N)C2=CN=CC=C2
• Molecular Formula: C12H16N4
• DSSTOX Substance ID: DTXSID70673063
• Molecular Weight: 216.28 g/mol
• CAS RN: 876299-97-7

Description

“3-(Tert-butyl)-1-(3-pyridyl)pyrazole-5-amine” is a chemical compound with the CAS Number: 876299-97-7. It has a molecular weight of 216.29. The compound appears as a light yellow to brown solid.

Molecular Structure Analysis

The IUPAC name for this compound is 3-tert-butyl-1-(3-pyridinyl)-1H-pyrazol-5-amine. The InChI code is 1S/C12H16N4/c1-12(2,3)10-7-11(13)16(15-10)9-5-4-6-14-8-9/h4-8H,13H2,1-3H3. The InChI key is PKZOPZWDEDXAED-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The compound is stored at a temperature of +4C. The country of origin is CN. The shipping temperature is room temperature.

Scientific Research Applications

• Organic Transformations and Small Molecule Activation

  • Application: Low-valent compounds of group-14 elements, which can include compounds with a tert-butyl group, have shown applications in various areas such as organic transformations and small molecule activation.
  • Method: These compounds can participate in reactions like hydroboration, cyanosilylation, N-functionalisation of amines, and hydroamination.
  • Results: The outcomes of these reactions can vary widely depending on the specific compounds and conditions used.

• Remediation of Marine Oil Spills, Dye Removal, and Heavy Metal Sensing

  • Application: Tert-butylacetic acid-based amides have been explored for gelation of fuel oils and organic solvents, which can be useful in remediation of marine oil spills, dye removal, and heavy metal sensing.
  • Method: These compounds display phase-selective gelation of oil in the presence of biphasic systems (oil–sea water) when added in powder form as well as in solution form.
  • Results: These compounds make excellent candidates for containing oil spills in water bodies.

• Thermo-sensitive Terpolymer Hydrogels for Drug Delivery
  • Application: Thermo-sensitive terpolymer hydrogels based on N-tert-butylacrylamide (NtBAAm), N-isopropylacrylamide (NIPAAm) and N-vinyl pyrrolidone (NVP) have been explored for drug delivery applications.
  • Method: These hydrogels were photopolymerised and characterised using Fourier transform infrared (FTIR) and nuclear magnetic resonance (NMR) spectroscopy. They were also characterised using modulated differential scanning calorimetry (MDSC) for their glass transition and phase transition temperatures.
  • Results: The hydrogels were thermo-responsive, exhibiting a decrease in lower critical solution temperature (LCST) as the NtBAAm weight ratio was increased. Pulsatile swelling studies indicated that the hydrogels had thermo-reversible properties and the swelling properties were dependent on test temperature, monomer feed ratios and crosslinker content. The proposed hydrogel system could find applications in a broader field of gel/drug interaction, for the development of controlled release and targeted delivery devices.

Safety And Hazards

The safety information available indicates that there are no GHS symbols associated with this compound. For more detailed safety information, you can refer to the MSDS.

Synthesis routes and methods

Procedure details

Following the procedure in Example 161A Step 3, 3-hydrazinylpyridine (501 mg, 4.0 mmol) and 4,4-dimethyl-3-oxopentanenitrile (437 mg, 4.0 mmol) were reacted to give 3-tert-butyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine (667 mg, 3.09 mmol, 77%), LC-MS (ESI) m/z 217 (M+H)+.